Cas no 2171875-67-3 (5-(4-methoxyphenyl)-2-methylpiperidin-3-amine)

• Product Name: 5-(4-methoxyphenyl)-2-methylpiperidin-3-amine
• CAS No: 2171875-67-3
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5860418
• PubChem ID: 165589027
• Update Time: 2025-05-19

5-(4-methoxyphenyl)-2-methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-methoxyphenyl)-2-methylpiperidin-3-amine
• EN300-1616047
• 2171875-67-3

• Inchi： 1S/C13H20N2O/c1-9-13(14)7-11(8-15-9)10-3-5-12(16-2)6-4-10/h3-6,9,11,13,15H,7-8,14H2,1-2H3
• InChI Key： SQCRUQSCUHFEMR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1CNC(C)C(C1)N

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.3Ų

Additional information on 5-(4-methoxyphenyl)-2-methylpiperidin-3-amine

Comprehensive Overview of 5-(4-methoxyphenyl)-2-methylpiperidin-3-amine (CAS No. 2171875-67-3): Properties, Applications, and Research Insights

5-(4-methoxyphenyl)-2-methylpiperidin-3-amine (CAS No. 2171875-67-3) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This piperidine derivative features a 4-methoxyphenyl group at the 5-position and a methyl substitution at the 2-position, making it a valuable intermediate for drug discovery. Researchers are increasingly exploring its potential in modulating central nervous system (CNS) targets, given the structural similarities to known bioactive amines.

The compound's CAS number 2171875-67-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and safety documentation. Its molecular framework combines aromatic and aliphatic moieties, offering versatility in synthetic applications. Recent studies highlight its role in developing novel GPCR (G-protein-coupled receptor) ligands, a hot topic in neuropharmacology due to the rising demand for targeted therapies for neurological disorders. This aligns with trending searches like "new CNS drug candidates 2024" and "piperidine derivatives in medicine."

From a synthetic chemistry perspective, 5-(4-methoxyphenyl)-2-methylpiperidin-3-amine exemplifies modern trends in scaffold diversification. The methoxy group enhances solubility and bioavailability, addressing a common challenge in drug design—a frequently searched term in AI-driven drug development forums. Computational models predict favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, making it a candidate for further preclinical evaluation. Such data-driven approaches resonate with industry professionals searching for "AI in small molecule optimization."

Beyond pharmaceuticals, this compound's chiral center at the 3-amine position opens avenues for asymmetric catalysis research, a field gaining traction in green chemistry circles. Environmental sustainability queries like "eco-friendly chiral catalysts" often intersect with such applications. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a metric crucial for reproducibility in peer-reviewed studies—another frequently cited concern in academic search trends.

In conclusion, CAS 2171875-67-3 represents a multifaceted tool for researchers tackling challenges from drug discovery to sustainable synthesis. Its alignment with trending scientific inquiries ensures continued relevance in both literature and industrial pipelines.